Cas no 2001913-87-5 (1-(2,2-difluoro-1-methylcyclopropyl)methyl-1H-1,2,4-triazol-3-amine)

• Product Name: 1-(2,2-difluoro-1-methylcyclopropyl)methyl-1H-1,2,4-triazol-3-amine
• CAS No: 2001913-87-5
• MF: C₇H₁₀F₂N₄
• MW: 188.177907466888
• CID: 6306146
• PubChem ID: 165472783
• Update Time: 2025-08-04

1-(2,2-difluoro-1-methylcyclopropyl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-difluoro-1-methylcyclopropyl)methyl-1H-1,2,4-triazol-3-amine
• 1-[(2,2-difluoro-1-methylcyclopropyl)methyl]-1H-1,2,4-triazol-3-amine
• 2001913-87-5
• EN300-1111999

• Inchi： 1S/C7H10F2N4/c1-6(2-7(6,8)9)3-13-4-11-5(10)12-13/h4H,2-3H2,1H3,(H2,10,12)
• InChI Key： HLKDUFJKELVUKR-UHFFFAOYSA-N
• SMILES： FC1(CC1(C)CN1C=NC(N)=N1)F

Computed Properties

• Exact Mass: 188.08735266g/mol
• Monoisotopic Mass: 188.08735266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-(2,2-difluoro-1-methylcyclopropyl)methyl-1H-1,2,4-triazol-3-amine

Introduction to 1-(2,2-difluoro-1-methylcyclopropyl)methyl-1H-1,2,4-triazol-3-amine (CAS No. 2001913-87-5)

The compound 1-(2,2-difluoro-1-methylcyclopropyl)methyl-1H-1,2,4-triazol-3-amine, identified by its CAS number 2001913-87-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex heterocyclic structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of a triazole ring and a difluoro-substituted cyclopropyl group makes it a structurally unique entity with intriguing pharmacological properties.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds, particularly those incorporating triazole moieties. Triazoles are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. The incorporation of fluorine atoms into the molecular framework often enhances metabolic stability and binding affinity, making such compounds attractive candidates for drug discovery. The specific arrangement of atoms in 1-(2,2-difluoro-1-methylcyclopropyl)methyl-1H-1,2,4-triazol-3-amine suggests potential interactions with biological targets that could lead to therapeutic benefits.

One of the most compelling aspects of this compound is its structural complexity, which allows for diverse functionalization and derivatization. The methyl group attached to the triazole ring provides a versatile handle for further chemical modifications, enabling researchers to fine-tune its pharmacological profile. This flexibility is particularly valuable in the context of structure-activity relationship (SAR) studies, where subtle changes in the molecular structure can significantly impact biological activity. The difluoro-cyclopropyl moiety, on the other hand, contributes to the compound's lipophilicity and may enhance its ability to cross biological membranes, a crucial factor for drug efficacy.

Recent studies have highlighted the importance of fluorinated heterocycles in the development of next-generation therapeutics. For instance, fluorinated triazoles have been shown to exhibit improved pharmacokinetic properties compared to their non-fluorinated counterparts. This is attributed to the electron-withdrawing nature of fluorine atoms, which can modulate electronic distributions and enhance binding interactions with biological targets. The compound 1-(2,2-difluoro-1-methylcyclopropyl)methyl-1H-1,2,4-triazol-3-amine embodies these principles and represents a promising scaffold for further exploration.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. The introduction of fluorine atoms into the cyclopropyl ring is particularly challenging due to the inherent reactivity of fluorinating agents. However, advances in synthetic methodologies have made it possible to achieve high yields and selectivity in such reactions. Researchers have employed various strategies, including transition-metal-catalyzed cross-coupling reactions and electrochemical fluorination, to construct the desired molecular framework efficiently.

Once synthesized, 1-(2,2-difluoro-1-methylcyclopropyl)methyl-1H-1,2,4-triazol-3-amine can be subjected to rigorous biological evaluation to assess its potential therapeutic applications. Initial studies may focus on its interaction with enzymes and receptors relevant to specific disease pathways. For example, inhibition studies with enzymes such as kinases or proteases could provide insights into its mechanism of action. Additionally, cellular assays can be employed to evaluate its effects on target cells and tissues.

The integration of computational chemistry techniques has further accelerated the drug discovery process. Molecular modeling and docking studies can predict how 1-(2,2-difluoro-1-methylcyclopropyl)methyl-1H-1,2,4-triazol-3-amine interacts with biological targets at the atomic level. These simulations can guide experimental design by identifying key binding sites and optimizing lead compounds for improved efficacy and selectivity. The combination of experimental data with computational insights provides a powerful framework for rational drug design.

In conclusion, 1-(2,2-difluoro-1-methylcyclopropyl)methyl-1H-1,2,4-triazol-3-am ine (CAS No. 2001913-87 -5) stands out as a structurally fascinating and pharmacologically promising compound. Its unique combination of functional groups makes it an attractive candidate for further investigation in medicinal chemistry. As research in fluorinated heterocycles continues to evolve, this molecule holds significant potential for contributing to the development of novel therapeutics that address unmet medical needs.